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Compound of Interest

Compound Name: Anilazine

Cat. No.: B1167350 Get Quote

Welcome to the technical support center for researchers utilizing anilazine in experiments with

model plants like Arabidopsis thaliana and Nicotiana benthamiana. This resource provides

essential information to help you identify, understand, and troubleshoot phytotoxicity symptoms

that may arise during your research.

Anilazine is a triazine fungicide that can induce unintended phytotoxic effects on non-target

plants.[1][2] Understanding these effects is crucial for accurate experimental design and data

interpretation.

Troubleshooting Guides
This section addresses specific issues you might encounter, offering potential causes and

solutions.

Issue 1: My plants show severe and rapid phytotoxicity symptoms after anilazine application.

What is happening and how can I confirm it's the chemical?

Answer: Rapidly developing symptoms like burning, necrosis (tissue death), and chlorosis

(yellowing) are characteristic of acute phytotoxicity.[3][4][5] This typically occurs when the

applied concentration of the chemical is too high or if the plants are under stress.[4]

Common Visible Symptoms of Acute Anilazine Phytotoxicity:
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Leaf Burn and Necrosis: Leaf tips, margins, or the entire leaf surface may appear burned or

scorched.[4]

Chlorosis: A distinct yellowing or bleaching of the leaf tissue, often starting at the margins

and progressing inwards.[4][6]

Leaf Distortion: Leaves may appear curled, cupped, or twisted.[3][4][7]

Stunting: Overall plant growth is noticeably inhibited.[3][4]

To confirm that anilazine is the cause, you should observe a clear dose-response relationship.

Symptoms should be most severe at the highest concentrations and absent in your vehicle-

treated control group. The damage should appear relatively quickly (within 1-7 days) and not

spread to new, untreated growth.[3]

Experimental Workflow: Diagnosing Acute Phytotoxicity

The following workflow can help systematically diagnose the issue.
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Phase 1: Observation

Phase 2: Troubleshooting & Confirmation
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Anilazine Exposure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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